Cas no 339370-16-0 (5-Tert-butyl-2,3-dimethylbenzenesulfonyl Chloride)

5-Tert-butyl-2,3-dimethylbenzenesulfonyl chloride is a specialized sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its sterically hindered tert-butyl and methyl substituents enhance its selectivity in reactions, particularly in the preparation of sulfonamides and sulfonate esters. The compound's robust structure contributes to improved stability under various reaction conditions, making it suitable for applications requiring controlled sulfonylation. It is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular frameworks. The electron-withdrawing sulfonyl chloride group ensures high reactivity, while the alkyl groups provide steric control, enabling precise functionalization in synthetic pathways.

5-Tert-butyl-2,3-dimethylbenzenesulfonyl Chloride structure

339370-16-0 structure

Product Name:5-Tert-butyl-2,3-dimethylbenzenesulfonyl Chloride

CAS No:339370-16-0

MF:C₁₂H₁₇ClO₂S

MW:260.780181646347

CID:1088169

PubChem ID:44789880

Update Time:2025-06-06

5-Tert-butyl-2,3-dimethylbenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 5-(tert-Butyl)-2,3-dimethylbenzene-1-sulfonyl chloride
- 2,3-Dimethyl-5-(2-methyl-2-propanyl)benzenesulfonyl chloride
- 5-tert-butyl-2,3-dimethylbenzenesulfonyl chloride(SALTDATA: FREE)
- 5-tert-butyl-2,3-dimethylbenzene-1-sulfonyl chloride
- BS-37858
- MFCD00453973
- 339370-16-0
- 5-TERT-BUTYL-2,3-DIMETHYLBENZENESULFONYL CHLORIDE
- AKOS022185633
- 5-(tert-Butyl)-2,3-dimethylbenzene-1-sulfonylchloride
- 5-Tert-butyl-2,3-dimethylbenzenesulfonyl Chloride
- MDL： MFCD00453973
- Inchi： 1S/C12H17ClO2S/c1-8-6-10(12(3,4)5)7-11(9(8)2)16(13,14)15/h6-7H,1-5H3
- InChI Key： VYWPKUNQVPGULH-UHFFFAOYSA-N
- SMILES： ClS(C1=C(C)C(C)=CC(=C1)C(C)(C)C)(=O)=O

Computed Properties

Exact Mass: 260.0637786g/mol
Monoisotopic Mass: 260.0637786g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 42.5Å²

5-Tert-butyl-2,3-dimethylbenzenesulfonyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B704988-100mg	5-Tert-butyl-2,3-dimethylbenzenesulfonyl Chloride	339370-16-0		100mg	$ 50.00	2022-06-06
TRC	B704988-500mg	5-Tert-butyl-2,3-dimethylbenzenesulfonyl Chloride	339370-16-0		500mg	$ 160.00	2022-06-06
TRC	B704988-1g	5-Tert-butyl-2,3-dimethylbenzenesulfonyl Chloride	339370-16-0		1g	$ 230.00	2022-06-06
abcr	AB265554-1 g	5-tert-Butyl-2,3-dimethylbenzenesulfonyl chloride	339370-16-0		1g	€161.00	2022-06-11
A2B Chem LLC	AF70913-1g	5-(tert-Butyl)-2,3-dimethylbenzene-1-sulfonyl chloride	339370-16-0	95%	1g	$176.00	2024-04-20
1PlusChem	1P00C94X-1g	5-tert-butyl-2,3-dimethylbenzenesulfonyl chloride	339370-16-0	95%	1g	$183.00	2025-02-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1784328-5g	5-(tert-Butyl)-2,3-dimethylbenzene-1-sulfonyl chloride	339370-16-0	98%	5g	￥10317.00	2024-05-18
Ambeed	A854551-1g	5-(tert-Butyl)-2,3-dimethylbenzene-1-sulfonyl chloride	339370-16-0	95+%	1g	$108.0	2024-04-19
Key Organics Ltd	BS-37858-1g	5-(tert-Butyl)-2,3-dimethylbenzene-1-sulfonyl chloride	339370-16-0	>95%	1g	£196.00	2025-02-09
Crysdot LLC	CD12081746-5g	5-(tert-Butyl)-2,3-dimethylbenzene-1-sulfonyl chloride	339370-16-0	95+%	5g	$668	2024-07-24